7-Chloro-2-(methylamino)-5-phenyl-3H-1,4-benzodiazepin-3-yl=3,4,5-trimethoxybenzoate
7-Chloro-2-(methylamino)-5-phenyl-3H-1,4-benzodiazepin-3-yl=3,4,5-trimethoxybenzoate
Brand Name:
Vulcanchem
CAS No.:
18035-93-3
VCID:
VC0099691
InChI:
InChI=1S/C26H24ClN3O5/c1-28-24-25(35-26(31)16-12-20(32-2)23(34-4)21(13-16)33-3)30-22(15-8-6-5-7-9-15)18-14-17(27)10-11-19(18)29-24/h5-14,25H,1-4H3,(H,28,29)
SMILES:
CNC1=NC2=C(C=C(C=C2)Cl)C(=NC1OC(=O)C3=CC(=C(C(=C3)OC)OC)OC)C4=CC=CC=C4
Molecular Formula:
C26H24ClN3O5
Molecular Weight:
493.9 g/mol
7-Chloro-2-(methylamino)-5-phenyl-3H-1,4-benzodiazepin-3-yl=3,4,5-trimethoxybenzoate
CAS No.: 18035-93-3
Main Products
VCID: VC0099691
Molecular Formula: C26H24ClN3O5
Molecular Weight: 493.9 g/mol
| CAS No. | 18035-93-3 |
|---|---|
| Product Name | 7-Chloro-2-(methylamino)-5-phenyl-3H-1,4-benzodiazepin-3-yl=3,4,5-trimethoxybenzoate |
| Molecular Formula | C26H24ClN3O5 |
| Molecular Weight | 493.9 g/mol |
| IUPAC Name | [7-chloro-2-(methylamino)-5-phenyl-3H-1,4-benzodiazepin-3-yl] 3,4,5-trimethoxybenzoate |
| Standard InChI | InChI=1S/C26H24ClN3O5/c1-28-24-25(35-26(31)16-12-20(32-2)23(34-4)21(13-16)33-3)30-22(15-8-6-5-7-9-15)18-14-17(27)10-11-19(18)29-24/h5-14,25H,1-4H3,(H,28,29) |
| Standard InChIKey | SWMWJOLPVCXUHB-UHFFFAOYSA-N |
| Isomeric SMILES | CNC1=NC2=C(C=C(C=C2)Cl)C(=NC1OC(=O)C3=CC(=C(C(=C3)OC)OC)OC)C4=CC=CC=C4 |
| SMILES | CNC1=NC2=C(C=C(C=C2)Cl)C(=NC1OC(=O)C3=CC(=C(C(=C3)OC)OC)OC)C4=CC=CC=C4 |
| Canonical SMILES | CNC1=NC2=C(C=C(C=C2)Cl)C(=NC1OC(=O)C3=CC(=C(C(=C3)OC)OC)OC)C4=CC=CC=C4 |
| Synonyms | 7-Chloro-2-(methylamino)-5-phenyl-3H-1,4-benzodiazepin-3-yl=3,4,5-trimethoxybenzoate |
| PubChem Compound | 28868 |
| Last Modified | Nov 09 2021 |
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